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Introduction

In the field of forensic science, the precision and accuracy of evidence collection are
paramount. Impression materials, traditionally used in dentistry, have found a valuable
application in forensic investigations for capturing detailed replicas of various types of physical
evidence. Cavex Holland BV, a leading manufacturer of dental impression materials, offers a
range of high-quality alginate and silicone-based products that are well-suited for forensic
applications. Their dimensional stability, high detail reproduction, and ease of use make them
ideal for preserving transient evidence such as bite marks, tool marks, and other imprints.

This document provides detailed application notes and protocols for the use of Cavex
impression materials in forensic science, aimed at researchers, scientists, and professionals
involved in forensic analysis and evidence collection.

Key Applications in Forensic Science

Cavex impression materials can be effectively utilized in a variety of forensic applications,
including:

o Forensic Odontology: Creating detailed impressions of bite marks on victims or inanimate
objects for comparison with dental records of suspects.
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e Tool Mark Analysis: Capturing microscopic details of tool marks left at a crime scene for
identification and comparison with suspect tools.

» Fingerprint Lifting: Lifting latent fingerprints from textured or irregular surfaces where
traditional powdering and lifting techniques may be less effective.

e Replication of Other Evidence: Creating casts of footprints, tire tracks, and other indented
impressions in various substrates.

Properties of Cavex Impression Materials

The selection of an appropriate impression material is critical for achieving accurate and
reliable forensic replicas. Cavex offers a range of alginate impression materials with varying
properties suitable for different forensic scenarios. The key characteristics of some of these
materials are summarized below.
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Experimental Protocols

The following protocols provide a detailed methodology for the application of Cavex impression

materials in key forensic investigations.

Protocol 1: Bite Mark Impressioning on Skin

This protocol outlines the procedure for creating a detailed impression of a bite mark on human

skin using Cavex ColorChange alginate, which is chosen for its high dimensional stability,

allowing for delayed pouring if necessary.

Materials:
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Cavex ColorChange Alginate

Distilled water at room temperature

Flexible mixing bowl and spatula

Impression tray or custom-made frame to surround the bite mark

Camera with a scale for documentation

Procedure:
o Documentation: Photograph the bite mark with an ABFO No. 2 scale placed alongside it.

o Preparation: Gently clean the area around the bite mark, being careful not to disturb the
injury itself. Place the impression tray or frame around the bite mark to contain the
impression material.

e Mixing: Following the manufacturer's instructions, mix the Cavex ColorChange powder with
distilled water in the mixing bowl. The material will change color to indicate the correct mixing
and setting times.

o Application: Apply the mixed alginate to the bite mark, ensuring it flows into all the
indentations and contours.

o Setting: Allow the material to set completely. The color change will indicate when the material
is fully set.

e Removal: Carefully remove the set impression from the skin.

e Storage and Pouring: To ensure dimensional accuracy, the impression should be stored in a
sealed plastic bag with a few drops of water to maintain 100% humidity.[4] Pour the cast with
dental stone as soon as possible, ideally within the time frame established for its dimensional
stability.

Experimental Workflow for Bite Mark Impressioning
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Pre-Impression Impression Post-Impression
1. Photograph Bite Mark 2. Prepare Skin Surface
[ with ABEO scale) (Cleanse and frame) 3. Mix Cavex ColorChange 4. Apply Material to Bite Mark 5. Allow Alginate to Set 6. Remove Impression 7. Store in 100% Hurmidity 8. Pour with Dental Stone

Post-Casting

with Dental Stone

Pre-Casting Casting
1. Photograph Tool Mark 2. Prepare Surface
[ it scale) (Clean and apply release agent if needed) 3. Mix Cavex Cream Alginate 4. Apply to Tool Mark 5. Allow Alginate to Set 6. Remove Impression

7. Immediate Puunng]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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